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Compound of Interest

Compound Name: (R)-TAPI-2

Cat. No.: B15564834

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and preparation of a stock

solution of (R)-TAPI-2, a potent inhibitor of Tumor Necrosis Factor-α Converting Enzyme

(TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17).

Introduction
(R)-TAPI-2 is a hydroxamate-based, broad-spectrum inhibitor of matrix metalloproteinases

(MMPs) and TACE (ADAM17)[1][2][3]. It plays a crucial role in research by blocking the

shedding of various cell surface proteins, including pro-TNF-α, L-selectin, interleukin-6 receptor

α-subunit, and β-amyloid precursor protein[2][3]. Accurate preparation of (R)-TAPI-2 stock

solutions is critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties and Storage
A summary of the key quantitative data for (R)-TAPI-2 is presented in the table below for easy

reference.
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Property Value Source(s)

Synonyms
TAPI-2, TNF-α Protease

Inhibitor-2
[1][2][4]

Molecular Weight 415.53 g/mol [2][4]

Appearance White solid [2]

Purity ≥97% (HPLC) [2]

Solubility
DMSO (≥10 mM), Ethanol (5

mg/mL), Water (5 mg/mL)
[1][2]

Storage Temperature -20°C [2]

Stock Solution Stability Up to 3 months at -20°C [3]

Experimental Protocols
Materials:

(R)-TAPI-2 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM (R)-TAPI-2 Stock Solution in DMSO:

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for subsequent dilutions in cell culture and enzymatic assays.

Pre-weighing Preparation: Before opening, bring the vial of (R)-TAPI-2 powder to room

temperature to prevent condensation of moisture on the compound, as it is hygroscopic[2].
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Weighing the Compound:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of (R)-TAPI-2 powder. For example, to prepare 1 mL

of a 10 mM stock solution, you would need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 415.53 g/mol x 1000 mg/g = 4.1553 mg

Dissolution:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed (R)-TAPI-2. To continue the example, add 1 mL of DMSO.

Cap the tube securely.

Homogenization:

Vortex the solution thoroughly until the (R)-TAPI-2 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3 months

when stored under these conditions[3].

Note on Dilutions: For cell culture experiments, the DMSO stock solution should be diluted in

the appropriate culture medium to the final working concentration. A typical working

concentration for TAPI-2 has been reported to be 20 µM[1]. It is crucial to ensure that the final

concentration of DMSO in the culture medium does not exceed a level that is toxic to the cells

(typically <0.5%).
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Signaling Pathway and Experimental Workflow
(R)-TAPI-2's Mechanism of Action:

(R)-TAPI-2 inhibits TACE (ADAM17), a key enzyme responsible for the proteolytic cleavage

("shedding") of the extracellular domains of many transmembrane proteins. This shedding

process releases soluble forms of these proteins, which can then act as signaling molecules.

By inhibiting TACE, (R)-TAPI-2 prevents the release of these ectodomains, thereby modulating

various signaling pathways.
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Caption: (R)-TAPI-2 inhibits TACE (ADAM17), preventing cleavage of transmembrane proteins.

Experimental Workflow for Preparing (R)-TAPI-2 Stock Solution:

The following diagram outlines the logical steps for preparing the stock solution as described in

the protocol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15564834/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-tapi-2-stock-solution-preparation
https://www.benchchem.com/product/b15564834/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-tapi-2-stock-solution-preparation
https://www.benchchem.com/product/b15564834/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-tapi-2-stock-solution-preparation
https://www.benchchem.com/product/b15564834/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-r-tapi-2-stock-solution-preparation
https://www.benchchem.com/product/b15564834/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-tapi-2-stock-solution-preparation
https://www.benchchem.com/product/b15564834/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-tapi-2-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Equilibrate (R)-TAPI-2
powder to room temperature

Weigh desired amount
of (R)-TAPI-2

Add anhydrous DMSO

Vortex until fully dissolved

Aliquot into single-use tubes

Store at -20°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing (R)-TAPI-2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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